3-azido-5-chloropyridine
Overview
Description
3-azido-5-chloropyridine (3-ACPy) is an azide-containing heterocyclic compound that has been studied extensively in the field of synthetic organic chemistry. 3-ACPy is a versatile intermediate that is used in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers and materials, as well as in the development of new catalysts and catalytic processes. 3-ACPy has also recently been found to have potential applications in the areas of medicinal chemistry, biochemistry, and physiology.
Scientific Research Applications
3-azido-5-chloropyridine has a wide range of scientific research applications. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers and materials, as well as in the development of new catalysts and catalytic processes. This compound has also been found to have potential applications in the areas of medicinal chemistry, biochemistry, and physiology.
Mechanism of Action
The mechanism of action of 3-azido-5-chloropyridine is largely unknown. However, it is believed that it acts as a nucleophile, attacking electrophilic centers in the substrate molecule and forming covalent bonds. It is also believed that this compound is able to form hydrogen bonds with the substrate molecule, which helps to stabilize the reaction intermediate and promote the desired reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, it has been shown to have antimicrobial activity against E. coli and Staphylococcus aureus, as well as antifungal activity against Candida albicans. It has also been found to have antioxidant activity, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-azido-5-chloropyridine in laboratory experiments include its high reactivity, low cost, and ease of synthesis. It is also a highly versatile intermediate, as it can be used in the synthesis of a variety of compounds. However, it is important to note that this compound is a highly reactive compound and should be handled with care.
Future Directions
The potential future directions for 3-azido-5-chloropyridine research include further investigation into its antimicrobial, antifungal, and antioxidant properties, as well as its potential applications in medicinal chemistry, biochemistry, and physiology. Additionally, it may be possible to develop new catalysts and catalytic processes using this compound as an intermediate. Finally, further research into the mechanism of action of this compound may help to improve its efficiency and effectiveness in laboratory experiments.
Synthesis Methods
The synthesis of 3-azido-5-chloropyridine is typically achieved through the reaction of an aldehyde or ketone with a chloroformate ester in the presence of a base. This reaction is known as the Ugi four-component reaction (Ugi-4CR). The Ugi-4CR is a highly efficient and versatile method for the synthesis of this compound, as it is able to produce high yields of the compound with minimal side products. The Ugi-4CR is also a relatively simple and cost-effective method for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-azido-5-chloropyridine can be achieved through a nucleophilic substitution reaction of 3-chloropyridine with sodium azide.", "Starting Materials": [ "3-chloropyridine", "sodium azide", "solvent (e.g. DMF, DMSO)" ], "Reaction": [ "Dissolve 3-chloropyridine in a suitable solvent (e.g. DMF, DMSO).", "Add sodium azide to the solution and stir at room temperature for several hours.", "Heat the reaction mixture to reflux for several hours to complete the reaction.", "Cool the reaction mixture and filter off any precipitate.", "Wash the precipitate with a suitable solvent (e.g. ethanol) and dry under vacuum to obtain 3-azido-5-chloropyridine as a white solid." ] } | |
CAS RN |
1799394-36-7 |
Molecular Formula |
C5H3ClN4 |
Molecular Weight |
154.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
